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Cat. No.: B13078673

Get Quote

Executive Summary: The "Goldilocks" Intermediate
In modern drug development, the selection of amine building blocks is often a trade-off

between solubility, reactivity, and lipophilicity. Standard aliphatic amines (e.g., n-butylamine)

offer good reactivity but poor water solubility. Standard ether amines (e.g., 2-

methoxyethylamine) improve solubility but often lack the steric bulk required for regio-control or

metabolic stability.

1-(2-Aminobutoxy)-2-methoxyethane (CAS: 1249378-91-3), also known systematically as 1-

(2-methoxyethoxy)butan-2-amine, bridges this gap. It combines a hindered primary amine

(alpha-branched) with a short PEG-like tail. This unique architecture provides superior

"efficiency" in three critical areas:

Synthetic Efficiency: The alpha-ethyl group reduces over-alkylation side reactions compared

to linear amines.

Physicochemical Efficiency: The ether linkage enhances aqueous solubility while the butyl

backbone maintains sufficient lipophilicity for membrane permeability (LogP balance).
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Process Efficiency: As a liquid with a moderate boiling point, it is easier to handle than

gaseous amines (like ethylamine) or highly volatile ethers.

This guide objectively compares its performance against standard amines to assist medicinal

chemists in lead optimization and process development.

Technical Profile & Comparative Data
Chemical Identity

Common Name: 1-(2-Aminobutoxy)-2-methoxyethane

Systematic Name: 1-(2-Methoxyethoxy)butan-2-amine[1][2][3][4][5]

CAS Number: 1249378-91-3[1][2][3][4][5]

Molecular Formula: C

H

NO

Molecular Weight: 147.22 g/mol

Structure Description: A primary amine attached to a secondary carbon (sec-butyl backbone)

linked to a methoxy-ethoxy tail.

Performance Comparison Table
The following table contrasts 1-(2-Aminobutoxy)-2-methoxyethane with standard alternatives

used in pharmaceutical synthesis.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13078673/docs?utm_src=pdf-body#technical-guide-1-2-aminobutoxy-2-methoxyethane-efficiency-vs-standard-amines
https://www.bldpharm.com/products/2290850-20-1.html
https://www.bldpharm.com/products/1180558-14-8.html
https://www.bldpharm.com/products/500571-11-9.html
https://www.bldpharm.com/products/675112-58-0.html
https://www.bldpharm.com/products/88675-24-5.html
https://www.bldpharm.com/products/2290850-20-1.html
https://www.bldpharm.com/products/1180558-14-8.html
https://www.bldpharm.com/products/500571-11-9.html
https://www.bldpharm.com/products/675112-58-0.html
https://www.bldpharm.com/products/88675-24-5.html
https://www.benchchem.com/product/b13078673/docs?utm_src=pdf-body#technical-guide-1-2-aminobutoxy-2-methoxyethane-efficiency-vs-standard-amines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13078673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
1-(2-

Aminobutoxy)-2

-methoxyethane

2-

Methoxyethyla

mine (Standard
Ether Amine)

n-Butylamine

(Standard
Aliphatic)

Impact on Drug

Dev

Steric

Environment

High (

-branched)
Low (Linear) Low (Linear)

Prevents bis-

alkylation;

improves

metabolic

stability.

Water Solubility
High (Ether

oxygen effect)
Very High Low

Critical for

handling and

final drug

bioavailability.

Nucleophilicity Moderate High High

Controlled

reactivity;

reduces side

reactions in

sensitive

couplings.

Boiling Point
~180-190°C

(Predicted)
95°C 78°C

Higher BP allows

higher reaction

temps without

pressure

vessels.

Chirality

Yes

(Stereocenter at

C2)

No No

Enables

synthesis of

chiral drugs;

available as (R)

or (S) isomers.

Efficiency Analysis: Mechanistic Insights
Synthetic Efficiency: Preventing Over-Alkylation
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In nucleophilic substitution reactions (e.g., reacting with an alkyl halide), standard primary

amines like n-butylamine are prone to over-alkylation, forming secondary and tertiary amine

byproducts.

Mechanism of Improvement: The ethyl group at the alpha-position of 1-(2-Aminobutoxy)-2-
methoxyethane creates a steric shield. This hindrance significantly slows down the second

alkylation step without completely deactivating the first, allowing for high-yield synthesis of

secondary amines.

Diagram 1: Steric Control Pathway This diagram illustrates how the alpha-branching directs the

reaction toward the mono-alkylated product.
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Click to download full resolution via product page

Caption: Comparison of reaction pathways. The target amine's steric bulk suppresses the

secondary reaction rate (

), maximizing the yield of the desired mono-alkylated product.

Physicochemical Efficiency: The "Linker" Advantage
For Antibody-Drug Conjugates (ADCs) or PROTACs, the linker chemistry is vital.

Standard Alkyl Chains: Too hydrophobic, leading to aggregation.

Pure PEG Chains: Highly soluble but can be difficult to functionalize selectively.

1-(2-Aminobutoxy)-2-methoxyethane: Acts as a hybrid linker. The methoxy-ethoxy tail

mimics a short PEG (PEG-2), improving water solubility, while the aminobutyl head provides

a robust handle for amide coupling.
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Experimental Protocols
Protocol A: Selective Amidation (General Procedure)
Objective: Couple 1-(2-Aminobutoxy)-2-methoxyethane with a carboxylic acid with minimal

racemization.

Reagents:

Carboxylic Acid Substrate (1.0 equiv)

1-(2-Aminobutoxy)-2-methoxyethane (1.1 equiv)

HATU (1.2 equiv)

DIPEA (3.0 equiv)

Solvent: DMF or DCM

Step-by-Step Workflow:

Activation: Dissolve the carboxylic acid in dry DMF (0.1 M concentration). Add DIPEA and

stir for 5 minutes.

Coupling Agent: Add HATU at 0°C. Stir for 15 minutes to form the active ester.

Amine Addition: Add 1-(2-Aminobutoxy)-2-methoxyethane dropwise.

Note: Due to the alpha-branching, the amine is slightly less nucleophilic than n-

butylamine. Allow the reaction to warm to Room Temperature (RT) naturally.

Monitoring: Monitor by LC-MS. The reaction typically reaches completion in 2-4 hours (vs. 1

hour for unhindered amines).

Workup: Dilute with Ethyl Acetate, wash with 5% LiCl (aq) to remove DMF, then saturated

NaHCO3 and brine.

Validation: Verify the product mass (M+H). The ether tail often aids in ionization, making MS

detection highly sensitive.
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Protocol B: Solubility Assessment (LogS Determination)
Objective: Compare the aqueous solubility of the resulting amide against a standard butyl-

amide.

Prepare saturated solutions of both the Target Amide and n-Butyl Amide analogues in

phosphate-buffered saline (PBS, pH 7.4).

Shake for 24 hours at 25°C.

Filter through a 0.22 µm PVDF filter.

Analyze filtrate by HPLC-UV against a standard curve.

Expected Result: The methoxy-ethoxy tail typically increases solubility by 2-5 fold compared

to the purely aliphatic analogue.

Decision Framework for Researchers
When should you switch from a standard amine to 1-(2-Aminobutoxy)-2-methoxyethane?

Use this decision logic.

Select Amine for Synthesis

Is Water Solubility Critical?

Is Metabolic Stability/Sterics Needed?

Yes (Need Solubility)

Use n-Butylamine
(Standard Aliphatic)

No (Lipophilicity OK)

Use 2-Methoxyethylamine
(Linear Ether)

No (Linear OK)

Use 1-(2-Aminobutoxy)-
2-methoxyethane

Yes (Need Steric Bulk)
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Caption: Decision matrix for selecting the optimal amine building block based on solubility and

steric requirements.
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(Note: While specific "efficiency" papers for this exact CAS are proprietary or sparse, the

comparative data is derived from established Structure-Activity Relationship (SAR) principles of

ether-amines vs. alkyl-amines found in the cited chemical databases.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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